Cas no 1006348-64-6 (4-5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline)

• Product Name: 4-5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline
• CAS No: 1006348-64-6
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• MDL: MFCD08558191
• CID: 2621334
• PubChem ID: 19616585
• Update Time: 2025-04-21

4-5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline Chemical and Physical Properties

Names and Identifiers

• AKOS B029469
• 4-(5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)ANILINE
• 4-5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline
• HSVCQAYJONFPLU-UHFFFAOYSA-N
• AKOS000313455
• GQB34864
• CS-0280709
• SCHEMBL14887387
• BBL040617
• 1006348-64-6
• DB-425938
• 4-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]aniline
• STK350782
• 4-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]aniline
• EN300-230679
• 4-[5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenamine

• MDL： MFCD08558191
• Inchi： 1S/C11H10F3N3/c1-7-6-10(11(12,13)14)16-17(7)9-4-2-8(15)3-5-9/h2-6H,15H2,1H3
• InChI Key： HSVCQAYJONFPLU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C2C=CC(=CC=2)N)N=1)(F)F

Computed Properties

• Exact Mass: 241.08268182Da
• Monoisotopic Mass: 241.08268182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų